![molecular formula C11H12O4 B2568326 6-(Oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine CAS No. 2411314-27-5](/img/structure/B2568326.png)
6-(Oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine
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Description
The compound “6-(Oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine” is a type of organic compound that contains an oxirane (epoxide) group. This group is characterized by an oxygen atom connected to two carbon atoms forming a three-membered ring . The compound also contains a benzodioxine group, which is a type of aromatic ether .
Molecular Structure Analysis
The molecular structure of oxirane-containing compounds can be elucidated using various spectroscopic techniques. For example, X-ray crystallography has been used to determine the crystal structure of related compounds. The synthesized compound was subjected to comprehensive characterization using FTIR (functional group), ESI-MS (molecular weight), and NMR (chemical environment) spectroscopy .Chemical Reactions Analysis
The oxirane ring in “this compound” is highly reactive due to ring strain, making it susceptible to ring-opening reactions. These reactions can be initiated by nucleophiles, leading to the formation of various products depending on the reaction conditions and the nucleophiles involved. Another study showed that the formation of the oxetane ring from an epoxide required 13-17 kcal/mol activation energy .Future Directions
The future directions for the study and application of “6-(Oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine” and related compounds could involve further exploration of their synthesis methods, reactivity, and potential applications. For instance, the use of such compounds in the development of robust metal-free leather has been explored . Additionally, the potential of these compounds to enhance kinetics and improve physical properties in polymer films could be further investigated .
Properties
IUPAC Name |
6-(oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c1-2-10-11(13-4-3-12-10)5-8(1)14-6-9-7-15-9/h1-2,5,9H,3-4,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZWJGGXRZHXKMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)OCC3CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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